Cas no 30529-70-5 (2-chloro-6-methylpyridine-3-carboxylic acid)

• Product Name: 2-chloro-6-methylpyridine-3-carboxylic acid
• CAS No: 30529-70-5
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD00134165
• CID: 53623
• PubChem ID: 24861948
• Update Time: 2025-04-18

2-chloro-6-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylnicotinic acid
• 2-Chloro-6-methylpyridine-3-carboxylic acid
• 2-CHLORO-6-METHYL-3-PYRIDINECARBOXYLIC ACID
• 3-Pyridinecarboxylic acid,2-chloro-6-methyl
• 6-Methyl-2-chloro nicotinic acid
• 2-chloro-6-methylpyridine-3-carboxylic acid

• MDL： MFCD00134165
• Inchi： 1S/C7H6ClNO2/c1-4-2-3-5(7(10)11)6(8)9-4/h2-3H,1H3,(H,10,11)
• InChI Key： ACQXHCHKMFYDPM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(C)=N1
• BRN： 473070

Computed Properties

• Exact Mass: 171.00900
• Monoisotopic Mass: 171.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: White to yellow crystalline powder
• Density: 1.3246 (rough estimate)
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 163°C/22mmHg(lit.)
• Flash Point: 150.7℃
• Refractive Index: 1.5560 (estimate)
• PSA: 50.19000
• LogP: 1.74160
• Solubility: Soluble in water

2-chloro-6-methylpyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds